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Compound of Interest

Compound Name: 2-Methoxy-5-nitroaniline

Cat. No.: B165355

For immediate reference, 2-Methoxy-5-nitroaniline is a hazardous chemical requiring disposal
through an approved waste disposal plant. Do not dispose of this substance down the drain or
in regular trash.

This guide provides essential safety and logistical information for the proper disposal of 2-
Methoxy-5-nitroaniline, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental compliance.

Safety and Hazard Information

Proper handling and disposal of 2-Methoxy-5-nitroaniline are dictated by its inherent hazards.
The following table summarizes key safety data.
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Data Point Information
Appearance Amber Powder Solid[1]
Primary Hazards Irritant, Health Hazard[2]

Harmful if swallowed, in contact with skin or if
Hazard Statements inhaled. Causes skin irritation. Causes serious

eye irritation. May cause genetic defects.[1]

UN Number 2811[2]

Wear protective gloves, protective clothing, eye
Personal Protective Equipment (PPE) protection, and face protection. Use only

outdoors or in a well-ventilated area.[1][3][4]

Experimental Protocol: Disposal Procedure

The disposal of 2-Methoxy-5-nitroaniline must be conducted in a manner that ensures safety
and complies with all relevant regulations. The following step-by-step protocol outlines the
required procedures.

1. Waste ldentification and Segregation:

« |dentify all waste containing 2-Methoxy-5-nitroaniline. This includes pure substance,
contaminated labware (e.g., glassware, spatulas), and any solutions.

e Segregate this waste from non-hazardous materials at the point of generation to prevent

cross-contamination.
2. Containerization and Labeling:

o Use a dedicated, leak-proof, and chemically compatible container for the collection of 2-

Methoxy-5-nitroaniline waste.

e The container must be clearly labeled with "Hazardous Waste" and the specific chemical
name: "2-Methoxy-5-nitroaniline". Include the appropriate hazard pictograms.
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o Keep the container tightly closed when not in use and store it in a designated, well-
ventilated, and secure area.[3][4]

3. Arrange for Professional Disposal:

e The disposal of 2-Methoxy-5-nitroaniline must be handled by a licensed and approved
hazardous waste disposal company.[1]

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
a scheduled pickup. They will have established procedures and contracts with certified waste
handlers.

» Provide the waste disposal company with a complete and accurate description of the waste,
including its composition and quantity.

4. Documentation:

e Maintain a detailed record of the amount of 2-Methoxy-5-nitroaniline waste generated and
the date of its transfer to the disposal facility. This documentation is crucial for regulatory
compliance.

Important Considerations:

» Do not attempt to treat or neutralize 2-Methoxy-5-nitroaniline waste in the laboratory unless
you have a specifically approved and validated protocol.

¢ Do not discharge 2-Methoxy-5-nitroaniline or its containers into the environment, including
drains.[3]

» Always consult local, regional, and national hazardous waste regulations to ensure complete
and accurate classification and disposal procedures.[1]

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 2-Methoxy-5-nitroaniline.
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Caption: Workflow for the proper disposal of 2-Methoxy-5-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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